Cas no 923707-01-1 (4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 923707-01-1
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 5499118
• Update Time: 2025-05-20

4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(4-ethoxyphenyl)-3,4,6,7-tetrahydro-6-(3-methylbutyl)-
• 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C19H25N3O3/c1-4-25-14-7-5-13(6-8-14)17-16-15(20-19(24)21-17)11-22(18(16)23)10-9-12(2)3/h5-8,12,17H,4,9-11H2,1-3H3,(H2,20,21,24)
• InChI Key： INWDKZIKMQIZQI-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(OCC)C=C2)C2C(=O)N(CCC(C)C)CC=2N1

Additional information on 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Comprehensive Overview of 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 923707-01-1)

The compound 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, identified by its CAS No. 923707-01-1, is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyrrolopyrimidine derivative is characterized by its unique heterocyclic framework, which combines a pyrrolo[3,4-d]pyrimidine core with an ethoxyphenyl and a 3-methylbutyl substituent. Such structural features make it a promising candidate for exploring novel therapeutic applications, particularly in the context of enzyme inhibition and signal transduction modulation.

In recent years, the scientific community has shown growing interest in pyrrolopyrimidine-based compounds due to their diverse biological activities. The 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione stands out for its potential role in targeting specific kinases and other enzymes involved in cellular regulation. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could pave the way for the development of next-generation small-molecule therapeutics. This aligns with the current trend in drug discovery, where heterocyclic compounds are increasingly being leveraged for their precision and efficacy.

One of the most frequently searched questions related to this compound revolves around its synthetic pathways and scalability. The synthesis of 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to optimize yield and purity. These methodologies are of great interest to chemists and pharmaceutical manufacturers aiming to streamline production processes.

Another hot topic in discussions about this compound is its potential pharmacological applications. Preliminary studies suggest that 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione may exhibit inhibitory effects on certain kinases implicated in inflammatory and proliferative diseases. This has led to speculation about its utility in treating conditions such as autoimmune disorders and certain cancers. However, it is crucial to note that extensive preclinical and clinical trials are required to validate these hypotheses and ensure safety and efficacy.

The physicochemical properties of CAS No. 923707-01-1 also play a critical role in its applicability. Key parameters such as solubility, logP, and stability under various conditions are essential for formulation development. Researchers are actively investigating these aspects to determine the optimal delivery systems, whether oral, topical, or injectable. This is particularly relevant given the increasing demand for bioavailability-enhancing strategies in modern drug design.

From an industrial perspective, the compound's patent landscape and regulatory status are subjects of keen interest. Companies and academic institutions are evaluating the intellectual property potential of 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, with a focus on securing exclusive rights for its therapeutic uses. Additionally, compliance with global regulatory standards, such as those set by the FDA and EMA, is a critical consideration for its eventual commercialization.

In summary, 4-(4-ethoxyphenyl)-6-(3-methylbutyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 923707-01-1) represents a fascinating area of research at the intersection of chemistry and pharmacology. Its unique structural attributes, combined with its potential biological activities, make it a compelling subject for further investigation. As the scientific community continues to unravel its mysteries, this compound may well emerge as a cornerstone in the development of innovative therapeutic agents.